![molecular formula C19H17ClN2O3 B2684940 Methyl 4-({[3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazol-5-yl]sulfonyl}amino)benzoate CAS No. 1206999-07-6](/img/structure/B2684940.png)
Methyl 4-({[3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazol-5-yl]sulfonyl}amino)benzoate
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound includes a pyrrolidine ring, a benzisoxazole ring, and a benzoate ester. The pyrrolidine ring is a five-membered nitrogen heterocycle, which contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Scientific Research Applications
Synthesis and Chemical Properties
- Methyl 4-({[3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazol-5-yl]sulfonyl}amino)benzoate is involved in various chemical synthesis processes. For example, it is used in the synthesis of 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, a key intermediate of Tianeptine. This process includes steps like condensation, methylation, hydrogenolysis, and cyclization (Z. Xiu-lan, 2009).
- It also participates in cyclization reactions in the presence of bases, forming 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid (I. Ukrainets et al., 2014).
Application in Material Science
- It's utilized in the process optimization of similar compounds like Methyl 2-methoxy-5-aminosulfonyl benzoate, which is an intermediate of sulpiride. This involves optimizing reaction conditions to improve yields, crucial for efficient industrial-scale synthesis (W. Xu et al., 2018).
- Another application is found in the synthesis of new 4-(trifluoromethyl)pyrrolidines containing various functional groups like sulfonyl, which are synthesized via 1,3-dipolar cycloaddition reactions (Yuriy N. Markitanov et al., 2016).
Mechanism of Action
Target of Action
The compound “Methyl 4-({[3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazol-5-yl]sulfonyl}amino)benzoate” contains a pyrrolidine ring, which is a common structure in many biologically active compounds
Mode of Action
Compounds with a pyrrolidine ring often interact with their targets through the nitrogen atom in the ring .
Biochemical Pathways
Without specific information, it’s hard to determine the exact biochemical pathways that “this compound” might affect. Pyrrolidine derivatives are known to be involved in a wide range of biological activities .
Pharmacokinetics
The presence of the pyrrolidine ring might influence these properties .
Future Directions
The future directions for this compound could involve further exploration of its potential applications in drug discovery, medicinal chemistry, and material science. The versatility of the pyrrolidine scaffold suggests that it could be used to design new compounds with different biological profiles .
Properties
IUPAC Name |
methyl 4-(5-chloro-2-methoxyanilino)-6-methylquinoline-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN2O3/c1-11-4-6-14-13(8-11)15(10-17(21-14)19(23)25-3)22-16-9-12(20)5-7-18(16)24-2/h4-10H,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQZSPMZXELGDAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2NC3=C(C=CC(=C3)Cl)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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